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Compound of Interest

4-Chloro-2-(trifluoromethyl)benzyl
Compound Name:

bromide

Cat. No.: B1335949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of 4-
Chloro-2-(trifluoromethyl)benzyl bromide. Despite a comprehensive search for quantitative
solubility data, specific experimental values in various solvents were not available in the public
domain at the time of this report. The following sections detail the known physical and chemical
characteristics of this compound.

Physicochemical Properties

While specific solubility data is not available, a collection of general physical and chemical
properties has been compiled from various sources. These properties are essential for
handling, storage, and theoretical modeling of the compound.
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Property Value Source
Molecular Formula C8H5BIrCIF3 [1]
Molecular Weight 273.48 g/mol [1]
Physical Form Solid [1]
Boiling Point (Predicted) 2140+ 35.0°C [2]
Density (Predicted) 1.663 + 0.06 g/cm?3 [2]
Refractive Index (Predicted) 1.5200 [2]
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Experimental Protocols

A thorough literature search did not yield specific, detailed experimental protocols for
determining the solubility of 4-Chloro-2-(trifluoromethyl)benzyl bromide. General methods
for solubility assessment, such as the shake-flask method or potentiometric titration, would be
applicable but have not been published specifically for this compound.

Logical Relationships of Physicochemical
Properties

The following diagram illustrates the relationship between the fundamental properties of 4-
Chloro-2-(trifluoromethyl)benzyl bromide and their influence on its predicted characteristics.
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Physicochemical Property Relationships
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Physicochemical Property Relationships

Disclaimer: The boiling point, density, and refractive index are predicted values and have not
been experimentally verified in the available literature. Further experimental investigation is
required to determine the precise solubility of 4-Chloro-2-(trifluoromethyl)benzyl bromide in

various solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1335949#4-chloro-2-trifluoromethyl-benzyl-bromide-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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